Cas no 637751-01-0 (3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl ethyl carbonate)

• Product name: 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl ethyl carbonate
• CAS No: 637751-01-0
• MF: C₂₀H₁₈O₇
• MW: 370.352726459503
• CID: 5555449
• PubChem ID: 1522967

3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl ethyl carbonate Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl ethyl carbonate
• Carbonic acid, 3-(3,4-dimethoxyphenyl)-4-oxo-4H-1-benzopyran-7-yl ethyl ester

• Inchi： 1S/C20H18O7/c1-4-25-20(22)27-13-6-7-14-17(10-13)26-11-15(19(14)21)12-5-8-16(23-2)18(9-12)24-3/h5-11H,4H2,1-3H3
• InChI Key： JPKSEKDDGLHWFL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)OC1=CC=C2C(=C1)OC=C(C1=CC=C(OC)C(OC)=C1)C2=O

Computed Properties

• Exact Mass: 370.105
• Monoisotopic Mass: 370.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl ethyl carbonate

Comprehensive Overview of 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl ethyl carbonate (CAS No. 637751-01-0)

The compound 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl ethyl carbonate (CAS No. 637751-01-0) is a specialized flavonoid derivative with significant potential in pharmaceutical and cosmetic applications. Its unique molecular structure, featuring a chromen-4-one core and 3,4-dimethoxyphenyl substitution, makes it a subject of interest for researchers exploring bioactive molecules. This article delves into its properties, synthesis, and emerging applications while addressing trending topics like natural product derivatives, skin care actives, and sustainable chemistry.

Flavonoids like 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl ethyl carbonate are increasingly studied for their antioxidant and anti-inflammatory properties. Recent searches on platforms like Google Scholar highlight growing interest in flavonoid-based therapeutics and cosmeceuticals, aligning with consumer demand for plant-derived ingredients. The ethyl carbonate moiety in this compound enhances its stability and bioavailability, a key consideration for formulators seeking next-generation delivery systems.

Synthetic routes to CAS No. 637751-01-0 often involve O-alkylation of precursor flavonoids under mild conditions, reflecting the industry's shift toward green chemistry principles. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques frequently queried in AI-powered research assistants. The compound's UV-absorbing chromophore also sparks interest in photoprotective formulations, a hot topic in dermatology forums.

Regulatory perspectives favor 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl ethyl carbonate due to its non-toxic profile, with patent databases showing increased activity around derivatized flavonoids for non-prescription applications. Its compatibility with lipid-based carriers addresses frequent formulation queries in cosmetic science communities. Ongoing research explores synergies with polyphenol blends, another trending search term in nutraceutical development.

From a commercial standpoint, suppliers should emphasize the compound's multifunctional nature in marketing materials, as cross-industry applications (pharma, cosmetics, and functional materials) dominate related keyword searches. Stability studies under various pH conditions – a common concern in formulation Q&A threads – further validate its industrial applicability. The chromen-7-yl ethyl carbonate segment specifically attracts attention in patent landscapes for controlled-release systems.

Emerging studies suggest potential in modulating cellular redox pathways, connecting this compound to popular health trends like oxidative stress management. Its methoxy group configuration draws parallels with other bioactive phenolics frequently discussed in bioavailability optimization research. Technical documents should highlight these aspects using structure-activity relationship terminology for SEO alignment with academic searches.

In analytical method development, the compound's distinct chromophore absorption at 270-350 nm facilitates quantification – a practical advantage often overlooked in supplier documentation. This feature responds to frequent analytical chemistry queries regarding flavonoid quantification. Storage recommendations (e.g., protection from photo-degradation) should be prominently stated, as these are critical purchasing considerations.

The future trajectory for CAS No. 637751-01-0 lies in hybrid molecule development, a trending research area combining flavonoid scaffolds with other pharmacophores. Its ethyl carbonate group offers synthetic flexibility for further derivatization, a key point for R&D teams searching modifiable flavonoid platforms. Suppliers catering to this innovation wave should prioritize technical support for structure-activity optimization studies.